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Compound of Interest

Compound Name: 5-Bromo-1-methyl-2-oxoindoline

Cat. No.: B1271126 Get Quote

An In-depth Technical Guide to 5-Bromo-1-
methyl-2-oxoindoline
This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 5-Bromo-1-methyl-2-oxoindoline, a compound of interest for researchers,

scientists, and professionals in drug development.

Chemical Structure and IUPAC Name
The compound, 5-Bromo-1-methyl-2-oxoindoline, is a derivative of oxindole, characterized

by a bromine atom at the 5th position of the indole core and a methyl group attached to the

nitrogen atom.

IUPAC Name: 5-bromo-1-methylindolin-2-one[1][2]

Chemical Structure:

Physicochemical Properties
A summary of the key quantitative data for 5-Bromo-1-methyl-2-oxoindoline is presented in

the table below. This information is crucial for its application in experimental settings.
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Property Value Source

Molecular Formula C₉H₈BrNO [1]

Molecular Weight 226.07 g/mol [1]

Crystal System Monoclinic [1]

Space Group P2₁/c [1]

Unit Cell Dimensions

a = 10.5134(4) Åb =

11.0926(4) Åc = 7.7168(3) Åβ

= 103.229(2)°

[1]

Volume of Unit Cell 876.06(6) Å³ [1]

Calculated Density Z = 4 [1]

Experimental Protocol: Synthesis of 5-Bromo-1-
methyl-2-oxoindoline
The following protocol details the synthesis of 5-Bromo-1-methyl-2-oxoindoline from 1-

methylindolin-2-one.[1]

Materials:

1-Methylindolin-2-one (0.50 g)

N-Bromosuccinimide (NBS) (0.60 g)

Acetonitrile (10 ml + additional for NBS solution)

Ice water

Chloroform

Sodium sulfate (Na₂SO₄)

Ethanol
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Procedure:

Dissolution: Dissolve 0.50 g of 1-methylindolin-2-one in 10 ml of acetonitrile.

Cooling: Cool the mixture to 263 K (-10 °C).

Addition of Brominating Agent: Slowly add an acetonitrile solution of 0.60 g of N-

Bromosuccinimide (NBS) to the cooled mixture.

Reaction: Stir the mixture for 24 hours.

Quenching: Pour the reaction mixture into ice water and continue stirring for an additional

hour.

Extraction: Extract the aqueous solution with chloroform.

Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

Solvent Removal: Remove the solvent under reduced pressure.

Purification: Purify the crude product by recrystallization from ethanol to yield the final

product (0.58 g, 76% yield).[1]

Visualization of the Synthesis Workflow
The following diagram illustrates the experimental workflow for the synthesis of 5-Bromo-1-
methyl-2-oxoindoline.
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Caption: Synthesis workflow for 5-Bromo-1-methyl-2-oxoindoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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